Cas no 1085843-07-7 ((S)-tert-butyl 1-(5-aminopyridin-2-yl)pyrrolidin-3-ylcarbamate)

(S)-tert-butyl 1-(5-aminopyridin-2-yl)pyrrolidin-3-ylcarbamate structure
1085843-07-7 structure
Product Name:(S)-tert-butyl 1-(5-aminopyridin-2-yl)pyrrolidin-3-ylcarbamate
CAS No:1085843-07-7
MF:C14H22N4O2
MW:278.350082874298
CID:97825
PubChem ID:53255818
Update Time:2025-07-27

(S)-tert-butyl 1-(5-aminopyridin-2-yl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-butyl 1-(5-aminopyridin-2-yl)pyrrolidin-3-ylcarbamate
    • tert-butyl N-[(3S)-1-(5-aminopyridin-2-yl)pyrrolidin-3-yl]carbamate
    • DTXSID40693177
    • 1085843-07-7
    • tert-Butyl [(3S)-1-(5-aminopyridin-2-yl)pyrrolidin-3-yl]carbamate
    • VVXNHLWYLJDILD-NSHDSACASA-N
    • AKOS026671468
    • SCHEMBL596151
    • KS-5623
    • (S)-tert-Butyl1-(5-aminopyridin-2-yl)pyrrolidin-3-ylcarbamate
    • [(S)-1-(5-amino-pyridin-2-yl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
    • MDL: MFCD17010249
    • Inchi: 1S/C14H22N4O2/c1-14(2,3)20-13(19)17-11-6-7-18(9-11)12-5-4-10(15)8-16-12/h4-5,8,11H,6-7,9,15H2,1-3H3,(H,17,19)/t11-/m0/s1
    • InChI Key: VVXNHLWYLJDILD-NSHDSACASA-N
    • SMILES: O(C(C)(C)C)C(N[C@@H]1CN(C2C=CC(=CN=2)N)CC1)=O

Computed Properties

  • Exact Mass: 278.17446
  • Monoisotopic Mass: 278.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • PSA: 80.48

(S)-tert-butyl 1-(5-aminopyridin-2-yl)pyrrolidin-3-ylcarbamate Pricemore >>

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